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Compound of Interest

Compound Name: Hexyl benzoate

Cat. No.: B1584604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Hexyl benzoate (CAS No. 6789-88-4) is an organic compound, specifically the ester of n-

hexanol and benzoic acid.[1][2] It is a colorless liquid known for its characteristic woody and

balsamic aroma.[1] This technical guide provides an in-depth overview of the core physical

properties of n-hexyl benzoate, along with generalized experimental protocols for its synthesis

and the determination of its key physical characteristics. This document is intended to serve as

a valuable resource for professionals in research, science, and drug development who may

utilize this compound in their work.

Core Physical Properties
The physical properties of n-hexyl benzoate are critical for its application in various fields,

including as a fragrance ingredient, a solvent, and in material science. A summary of these

properties is presented in the table below.
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Property Value Units Conditions

Molecular Formula C₁₃H₁₈O₂

Molecular Weight 206.28 g/mol

CAS Number 6789-88-4

Appearance Clear, colorless liquid Room Temperature

Odor
Woody, balsamic,

slightly fruity

Density 0.98 g/mL at 25 °C

Boiling Point 272 °C at 760 mmHg

Melting Point Not available °C

Flash Point >110 °C

Refractive Index 1.491 - 1.495 at 20 °C

Solubility in Water Insoluble

Solubility in Organic

Solvents
Soluble in alcohol

Vapor Pressure 0.003 mmHg at 25 °C (estimated)

Synthesis and Reactivity
Synthesis of n-Hexyl Benzoate
A common method for the synthesis of n-hexyl benzoate is through the Fischer esterification

of benzoic acid with n-hexanol, using a strong acid catalyst such as sulfuric acid. The reaction

is reversible and is typically driven to completion by removing the water formed during the

reaction.[3]
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Fischer Esterification Workflow for n-Hexyl Benzoate Synthesis
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Purification
(e.g., Distillation)

n-Hexyl Benzoate
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Caption: A generalized workflow for the synthesis of n-hexyl benzoate via Fischer

esterification.

General Reactivity of Esters
Esters, including n-hexyl benzoate, are susceptible to nucleophilic acyl substitution reactions.

The carbonyl carbon is electrophilic and can be attacked by nucleophiles, leading to the

substitution of the alkoxy group. Common reactions include hydrolysis, transesterification, and

reaction with Grignard reagents.[4]
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General Reactivity of Esters

Ester (n-Hexyl Benzoate)

Hydrolysis

 H₂O, H⁺ or OH⁻

Transesterification

 R'OH, H⁺ or R'O⁻

Grignard Reaction

 1. 2 R'MgX
2. H₃O⁺

Carboxylic Acid + Alcohol New Ester + New Alcohol Tertiary Alcohol
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Caption: A diagram illustrating the general reactivity pathways for esters like n-hexyl benzoate.

Experimental Protocols
The following are generalized experimental protocols for the synthesis of n-hexyl benzoate
and the determination of its key physical properties. These protocols are based on standard

laboratory techniques and may require optimization for specific laboratory conditions and

equipment.

Synthesis of n-Hexyl Benzoate via Fischer Esterification
Objective: To synthesize n-hexyl benzoate from benzoic acid and n-hexanol.

Materials:

Benzoic acid

n-Hexanol

Concentrated sulfuric acid (H₂SO₄)

Toluene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1584604?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584604?utm_src=pdf-body
https://www.benchchem.com/product/b1584604?utm_src=pdf-body
https://www.benchchem.com/product/b1584604?utm_src=pdf-body
https://www.benchchem.com/product/b1584604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask, add benzoic acid, a slight excess of n-hexanol (e.g., 1.1

equivalents), and a suitable solvent such as toluene.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Assemble a Dean-Stark apparatus and a reflux condenser on the flask.

Heat the mixture to reflux. The toluene-water azeotrope will collect in the Dean-Stark trap,

removing water and driving the reaction to completion.

Monitor the reaction progress by observing the amount of water collected or by using

techniques like Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter the drying agent and remove the solvent using a rotary evaporator.

The crude product can be purified by vacuum distillation to obtain pure n-hexyl benzoate.[5]

Determination of Boiling Point
Objective: To determine the boiling point of a liquid sample, such as n-hexyl benzoate.[6]

Materials:

Liquid sample (n-hexyl benzoate)

Thiele tube or a distillation apparatus

Thermometer

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or heating mantle)

Procedure (Thiele Tube Method):

Attach a small test tube containing a few milliliters of the liquid sample to a thermometer.

Place a capillary tube, sealed end up, into the liquid.

Place the thermometer and test tube assembly into a Thiele tube containing a high-boiling

point oil (e.g., mineral oil).

Gently heat the side arm of the Thiele tube.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a steady stream of bubbles is observed, then remove the heat.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube

as the apparatus cools.[7]
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Determination of Refractive Index
Objective: To measure the refractive index of a liquid sample.

Materials:

Liquid sample (n-hexyl benzoate)

Abbe refractometer

Dropper or pipette

Solvent for cleaning (e.g., ethanol or isopropanol)

Lens paper

Procedure:

Ensure the prism of the Abbe refractometer is clean and dry.

Using a dropper, place a few drops of the liquid sample onto the prism.

Close the prism and allow the sample to spread evenly.

Adjust the light source and the eyepiece to bring the dividing line between the light and dark

fields into sharp focus.

Use the dispersion correction knob to eliminate any color fringes.

Align the dividing line with the crosshairs in the eyepiece.

Read the refractive index value from the scale.

Record the temperature at which the measurement was taken, as the refractive index is

temperature-dependent.[8]

Conclusion
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This technical guide has provided a detailed overview of the physical properties of n-hexyl
benzoate, a compound with significant applications in the fragrance and chemical industries.

The presented data, along with the generalized protocols for its synthesis and property

determination, offer a valuable resource for scientists and researchers. The provided diagrams

of the synthesis workflow and general ester reactivity further aid in understanding the chemical

context of this compound. It is anticipated that this information will be a useful reference for

professionals engaged in research and development involving n-hexyl benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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